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Compound of Interest

Compound Name: 1,5-Dibromohexane

Cat. No.: B1618359 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of 1,5-Dibromohexane, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical for ensuring laboratory safety and

environmental protection.

Immediate Safety and Handling Precautions
Before handling 1,5-Dibromohexane, it is crucial to be aware of its associated hazards and to

use appropriate personal protective equipment (PPE). The substance is classified as a skin

and eye irritant.[1][2]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN

166 (EU) or NIOSH (US) standards.[3]

Skin Protection: Wear chemical-impermeable gloves and impervious, flame-resistant clothing

to prevent skin contact.[3][4]

Respiratory Protection: Use only in a well-ventilated area, such as a chemical fume hood.[5]

If exposure limits are exceeded or irritation is experienced, a full-face respirator should be

used.[3]
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General Hygiene: Wash hands thoroughly after handling.[6] Avoid contact with skin, eyes,

and clothing.[6] Eyewash stations and safety showers should be readily accessible near the

workstation.[2]

Spill Response Protocol
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Evacuate and Ventilate: Evacuate non-essential personnel from the spill area. Ensure

adequate ventilation to disperse vapors.[4]

Remove Ignition Sources: Remove all sources of ignition, as the substance is combustible.

[3][4] Use spark-proof tools for cleanup.[4]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the

chemical to enter drains or surface water, as it is toxic to aquatic life with long-lasting effects.

[2][3][7]

Cleanup: Absorb the spill with an inert, non-combustible material such as sand, silica gel, or

a universal binder.[2]

Collection: Collect the absorbed material and place it into a suitable, labeled, and closed

container for disposal as hazardous waste.[2][4][6]

Step-by-Step Disposal Procedure
1,5-Dibromohexane must be disposed of as hazardous waste. It should never be disposed of

down the drain or in regular trash.[2][8]

Segregation: As a halogenated organic compound, 1,5-Dibromohexane waste must be

segregated from non-halogenated organic waste streams.[9] Collect it in a designated

container specifically for halogenated organic waste.[9]

Containerization: The waste container must be chemically compatible, properly sealed to

prevent leaks, and clearly labeled.[8][10]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.cdhfinechemical.com/images/product/msds/37_942774639_16-DIBROMOHEXANECASNO-629-03-8-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_942774639_16-DIBROMOHEXANECASNO-629-03-8-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC112811000&countryCode=US&language=en
https://www.chemicalbook.com/msds/1-2-dibromohexane.pdf
https://www.echemi.com/sds/15-dibromohexane-pid_Rock5743.html
https://www.chemicalbook.com/msds/1-2-dibromohexane.pdf
https://www.chemicalbook.com/msds/1-2-dibromohexane.pdf
https://www.fishersci.com/store/msds?partNumber=AC112811000&countryCode=US&language=en
https://www.echemi.com/sds/15-dibromohexane-pid_Rock5743.html
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC112811000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC112811000&countryCode=US&language=en
https://www.chemicalbook.com/msds/1-2-dibromohexane.pdf
https://www.cdhfinechemical.com/images/product/msds/37_942774639_16-DIBROMOHEXANECASNO-629-03-8-MSDS.pdf
https://www.benchchem.com/product/b1618359?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC112811000&countryCode=US&language=en
https://m.youtube.com/watch?v=73OrxTT9VB0
https://www.benchchem.com/product/b1618359?utm_src=pdf-body
https://m.youtube.com/watch?v=_-UXFY5iNME
https://m.youtube.com/watch?v=_-UXFY5iNME
https://m.youtube.com/watch?v=73OrxTT9VB0
https://m.youtube.com/watch?v=cCFzsWtvp6U
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618359?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Labeling: The container must be marked with a "Hazardous Waste" tag.[10] The label should

clearly identify the contents (1,5-Dibromohexane) and list all components and their

approximate percentages.[8][10]

Storage: Store the sealed waste container in a designated satellite accumulation area, such

as a fume hood, within secondary containment to prevent spills.[8]

Disposal: Arrange for collection by your institution's Environmental Health & Safety (EHS)

department or a licensed chemical waste disposal company.[6][10] Do not attempt to treat

the waste unless you are specifically trained and equipped to do so.

Quantitative Data and Hazard Information
The following table summarizes key quantitative and hazard data for 1,6-Dibromohexane, a

closely related compound with similar safety considerations.

Property Data

Physical State Liquid[2]

Appearance Clear[2]

Boiling Point 243 °C / 469.4 °F @ 760 mmHg[2]

Flash Point 110 °C / 230 °F[2]

GHS Hazard Statements

H227: Combustible liquid[1]H315: Causes skin

irritation[1][2]H319: Causes serious eye

irritation[1][2]Toxic to aquatic life[6]

Disposal Classification
Environmentally Hazardous Substance, Liquid,

N.O.S.[2][5]

Experimental Protocols
No experimental protocols for the chemical treatment or neutralization of 1,5-Dibromohexane
for disposal are recommended for standard laboratory settings. The universally accepted

protocol is collection, segregation, and disposal via a licensed hazardous waste contractor.

This ensures compliance with local, state, and national regulations.[11][12]
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Disposal Workflow
The following diagram illustrates the decision-making process for the proper handling and

disposal of 1,5-Dibromohexane waste in a laboratory setting.

Caption: Workflow for the safe disposal of 1,5-Dibromohexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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